Cas no 2411183-90-7 (2-Chloro-N-[[(3S,4R)-4-hydroxy-8-oxaspiro[4.5]decan-3-yl]methyl]propanamide)

• Product Name: 2-Chloro-N-[[(3S,4R)-4-hydroxy-8-oxaspiro[4.5]decan-3-yl]methyl]propanamide
• CAS No: 2411183-90-7
• MF: C₁₃H₂₂ClNO₃
• MW: 275.771683216095
• CID: 5356573
• Update Time: 2025-11-01

2-Chloro-N-[[(3S,4R)-4-hydroxy-8-oxaspiro[4.5]decan-3-yl]methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• Z3775097212
• 2-Chloro-N-[[(3S,4R)-4-hydroxy-8-oxaspiro[4.5]decan-3-yl]methyl]propanamide
• rac-2-chloro-N-{[(1R,2S)-1-hydroxy-8-oxaspiro[4.5]decan-2-yl]methyl}propanamide

• Inchi： 1S/C13H22ClNO3/c1-9(14)12(17)15-8-10-2-3-13(11(10)16)4-6-18-7-5-13/h9-11,16H,2-8H2,1H3,(H,15,17)/t9?,10-,11+/m0/s1
• InChI Key： HMPRAWARUPLAPO-QXXIUIOUSA-N
• SMILES： ClC(C)C(NC[C@@H]1CCC2(CCOCC2)[C@@H]1O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 305
• XLogP3: 1.7
• Topological Polar Surface Area: 58.6

Additional information on 2-Chloro-N-[[(3S,4R)-4-hydroxy-8-oxaspiro[4.5]decan-3-yl]methyl]propanamide

Introduction to 2-Chloro-N-[[(3S,4R)-4-hydroxy-8-oxaspiro[4.5]decan-3-yl]methyl]propanamide (CAS No. 2411183-90-7)

2-Chloro-N-[[(3S,4R)-4-hydroxy-8-oxaspiro[4.5]decan-3-yl]methyl]propanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2411183-90-7, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and therapeutic development. The intricate spirocyclic structure and the presence of functional groups such as hydroxyl and amide moieties make this compound a subject of interest for medicinal chemists and biologists alike.

The molecular framework of 2-Chloro-N-[[(3S,4R)-4-hydroxy-8-oxaspiro[4.5]decan-3-yl]methyl]propanamide is characterized by a spiro[4.5]decanone core, which is a key feature contributing to its chemical reactivity and biological interactions. The stereochemistry at the (3S,4R) positions adds an additional layer of complexity, making this compound a chiral molecule with potential enantioselective properties. Such stereochemical purity is often crucial in pharmaceutical applications, where the biological activity can be highly dependent on the specific spatial arrangement of atoms within the molecule.

In recent years, there has been a growing interest in spirocyclic compounds due to their unique structural motifs and versatile biological activities. Spirocycles are known to exhibit favorable pharmacokinetic properties, including improved solubility and reduced metabolic clearance, which are desirable traits for drug candidates. The oxaspiro structure in 2-Chloro-N-[[(3S,4R)-4-hydroxy-8-oxaspiro[4.5]decan-3-yl]methyl]propanamide contributes to its stability and potential for further derivatization, making it a valuable scaffold for designing novel therapeutic agents.

The presence of a chloro substituent at the 2-position of the molecule introduces electrophilic centers that can participate in various chemical reactions, such as nucleophilic substitution or cross-coupling reactions. These reactions are commonly employed in synthetic organic chemistry to modify or extend the molecular structure of pharmaceutical intermediates. The hydroxyl group at the 4-position of the spirocyclic core further enhances the reactivity of the molecule, allowing for diverse functionalization strategies that can tailor its biological properties.

Moreover, the amide functionality in 2-Chloro-N-[[(3S,4R)-4-hydroxy-8-oxaspiro[4.5]decan-3-yl]methyl]propanamide is a critical pharmacophore that can interact with biological targets such as enzymes or receptors. Amides are widely recognized for their role in drug design due to their ability to form hydrogen bonds and stabilize protein-ligand interactions. The specific arrangement of atoms around the amide group influences its binding affinity and selectivity, making it an important consideration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict and analyze the interactions between 2-Chloro-N-[[(3S,4R)-4-hydroxy-8-oxaspiro[4.5]decan-3-yl]methyl]propanamide and its potential biological targets with greater accuracy. These computational studies have provided insights into the binding modes and affinity of the compound, helping to guide experimental efforts in optimizing its pharmacological properties. By leveraging these computational tools, scientists can accelerate the drug discovery process and identify promising candidates for further development.

In addition to its structural complexity, 2-Chloro-N-[[(3S,4R)-4-hydroxy-8-oxaspiro[4.5]decan-3-yl]methyl]propanamide has shown potential in preclinical studies as a lead compound for various therapeutic applications. For instance, preliminary data suggest that this molecule may exhibit anti-inflammatory or analgesic properties by modulating key signaling pathways involved in pain perception and inflammation response. These findings highlight the importance of exploring novel chemical entities like 2-Chloro-N-[[(3S,4R)-4-hydroxy-8-oxaspiro[4.5]decan-3-yl]methyl]propanamide for addressing unmet medical needs.

The synthesis of 2-Chloro-N-[[(3S,4R)-4-hydroxy-8-oxaspiro[4.5]decan-3-yl]methyl]propanamide presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise stereocontrol during its construction, necessitating advanced synthetic methodologies such as asymmetric catalysis or chiral auxiliary approaches. However, recent developments in synthetic chemistry have provided innovative tools for constructing complex molecules with high enantioselectivity and yield.

The versatility of 2-Chloro-N-[[(3S,4R)-4-hydroxy-8-oxtaspiro[45}decantyl methyl propa n ami de (CAS No. 2411183 - 90 - 7) as a pharmacological scaffold is further demonstrated by its potential for derivatization into structurally diverse analogs with tailored biological activities. By modifying functional groups or introducing new substituents at strategic positions within the molecule, researchers can explore new therapeutic avenues and optimize existing ones. This flexibility makes it an attractive candidate for further investigation in both academic research laboratories and industrial drug development programs.

The future prospects of 2-Chloro-N-[[(35 - 45) - 45 hydrox y - 85 oxa spi ro [45 decan -35 ylm eth yl ] propa n ami de (CAS No. 24111839 -90 -7) are promising as new technologies continue to emerge in pharmaceutical research and development。 Advances in high-throughput screening (HTS) techniques， biocatalysis，and artificial intelligence (AI) -based drug design are expected to enhance our ability to discover， optimize，and validate novel therapeutic agents like this one。 By integrating these technologies with traditional medicinal chemistry approaches， scientists can accelerate the translation of laboratory discoveries into clinical applications that benefit patients worldwide。